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Compound of Interest

Compound Name: N-nitroso-nifedipine

Cat. No.: B16188478

Get Quote

An In-depth Technical Guide on the Core Aspects of N-Nitroso-Nifedipine as a Drug

Substance Related Impurity

Introduction
The emergence of N-nitrosamine impurities in pharmaceutical products has become a

significant concern for regulatory bodies and drug manufacturers worldwide. These compounds

are classified as probable human carcinogens, necessitating stringent control measures to

ensure patient safety. N-nitroso-nifedipine is a drug substance-related impurity (NDSRI) that

can potentially form in drug products containing nifedipine, a widely used calcium channel

blocker for the treatment of hypertension and angina. This technical guide provides a

comprehensive overview of N-nitroso-nifedipine, including its formation, analytical detection,

toxicological assessment, and regulatory landscape, intended for researchers, scientists, and

drug development professionals.
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N-nitroso-nifedipine (Chemical Name: Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-

dihydropyridine-3,5-dicarboxylate) is the N-nitroso derivative of the secondary amine present in

the dihydropyridine ring of the nifedipine molecule.[1][2] Its formation typically involves the

reaction of the secondary amine functionality of nifedipine with a nitrosating agent, such as

nitrous acid, which can be formed from nitrites under acidic conditions.[3]

However, the propensity for the formation of N-nitroso-nifedipine is a subject of scientific

debate. Some studies suggest that under nitrosating conditions, dihydropyridine compounds

like nifedipine may preferentially undergo oxidative aromatization to form pyridine analogues,

or potentially form C-nitroso compounds rather than N-nitroso compounds.[4] Furthermore,

reports on the attempted synthesis of N-nitroso-nifedipine have indicated that its formation is

not readily achieved under standard nitrosating conditions, suggesting a lower risk of its

presence in the final drug product.[5]

Formation Pathway of N-Nitroso-Nifedipine
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Caption: Potential reaction for the formation of N-Nitroso-Nifedipine.

Regulatory Landscape and Acceptable Intake Limits
Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA) have established guidelines for the control of nitrosamine impurities

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b16188478/docs?utm_src=pdf-body#n-nitroso-nifedipine-a-comprehensive-technical-guide-for-drug-development-professionals
https://www.ema.europa.eu/en/documents/other/appendix-3-enhanced-ames-test-conditions-n-nitrosamines_en.pdf
https://www.researchgate.net/figure/Nitrosamine-metabolic-biotransformation-pathways_fig7_366561646
https://pubmed.ncbi.nlm.nih.gov/12814972/
https://www.benchchem.com/product/b16188478/docs?utm_src=pdf-body#n-nitroso-nifedipine-a-comprehensive-technical-guide-for-drug-development-professionals
https://nitrosamines.usp.org/t/synthesis-of-nitroso-derivatives-of-dihydropyridine-calcium-channel-blockers/13777
https://www.benchchem.com/product/b16188478/docs?utm_src=pdf-body#n-nitroso-nifedipine-a-comprehensive-technical-guide-for-drug-development-professionals
https://veeprho.com/impurities/n-nitroso-nifedipine-synthesis-attempts-and-failure-report/
https://www.benchchem.com/product/b16188478/docs?utm_src=pdf-body#n-nitroso-nifedipine-a-comprehensive-technical-guide-for-drug-development-professionals
https://www.benchchem.com/product/b16188478/docs?utm_src=pdf-body-img#n-nitroso-nifedipine-a-comprehensive-technical-guide-for-drug-development-professionals
https://www.benchchem.com/product/b16188478/docs?utm_src=pdf-body#n-nitroso-nifedipine-a-comprehensive-technical-guide-for-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16188478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


in pharmaceuticals.[6][7] For N-nitroso-nifedipine, the FDA has set a recommended

Acceptable Intake (AI) limit.

Impurity Name Parent Drug Potency Category
Acceptable Intake
(AI) Limit

N-Nitroso-Nifedipine Nifedipine 5 1500 ng/day[8][9]

Analytical Detection and Quantification
The detection and quantification of N-nitroso-nifedipine at trace levels in the nifedipine drug

substance and product require highly sensitive and specific analytical methods. Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most widely accepted

technique for this purpose.

Experimental Protocol: Representative LC-MS/MS
Method
The following is a representative, not specific, experimental protocol for the analysis of N-
nitroso-nifedipine, based on general methods for nitrosamine analysis. Method development

and validation are crucial for each specific drug product matrix.

1. Sample Preparation:

Extraction: A suitable amount of the nifedipine drug substance or powdered tablets is

dissolved in a solvent mixture, such as methanol and water. This is followed by sonication

and centrifugation to ensure complete dissolution and removal of insoluble excipients.

Cleanup (if necessary): For complex matrices, a solid-phase extraction (SPE) may be

employed to remove interfering components and concentrate the analyte.

2. Chromatographic Conditions:

Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).
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Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid

in water) and an organic solvent (e.g., methanol or acetonitrile).

Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 40°C.

Injection Volume: A small volume, typically 5-10 µL.

3. Mass Spectrometric Conditions:

Instrument: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Specific precursor-to-product ion transitions for N-nitroso-nifedipine would need to be

determined.

Gas Temperatures and Flow Rates: Optimized for the specific instrument.

4. Data Analysis:

Quantification is performed by comparing the peak area of N-nitroso-nifedipine in the

sample to a calibration curve generated from certified reference standards.
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Analytical Workflow for N-Nitroso-Nifedipine
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Caption: A typical workflow for the analysis of N-Nitroso-Nifedipine.

Toxicological Assessment and Genotoxicity
The primary toxicological concern for nitrosamines is their potential for genotoxicity and

carcinogenicity. This is generally mediated by their metabolic activation.

General Mechanism of Nitrosamine-Induced
Genotoxicity
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Most nitrosamines are pro-carcinogens that require metabolic activation by Cytochrome P450

(CYP) enzymes.[10][11] This process typically involves α-hydroxylation, leading to the

formation of an unstable intermediate that decomposes to a highly reactive diazonium ion. This

ion can then alkylate DNA, forming DNA adducts that can lead to mutations and cancer if not

repaired.[10][12]

However, a critical consideration for N-nitroso-nifedipine is its chemical structure. The

dihydropyridine ring of nifedipine lacks α-hydrogens adjacent to the nitrosated nitrogen atom.

The presence of these α-hydrogens is a key structural feature for the metabolic activation

pathway that leads to the formation of DNA-reactive species for many other nitrosamines.[10]

The absence of α-hydrogens in N-nitroso-nifedipine suggests that it may not be readily

metabolized to a genotoxic intermediate via this common pathway. This has led to the

classification of N-nitroso-nifedipine as a Potency Category 5 nitrosamine by the FDA, which

corresponds to a higher acceptable intake limit.

Signaling Pathway of Nitrosamine Genotoxicity
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General Signaling Pathway of Nitrosamine-Induced Genotoxicity
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Caption: General pathway of nitrosamine metabolic activation and genotoxicity.

Experimental Protocols for Genotoxicity Assessment
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While specific genotoxicity data for N-nitroso-nifedipine is not readily available in the public

domain, the following are standard in-vitro assays used to evaluate the mutagenic and

genotoxic potential of nitrosamine impurities.

1. Bacterial Reverse Mutation Assay (Ames Test):

This assay is used to detect the mutagenic potential of a substance. For nitrosamines, an

"enhanced" Ames test is often recommended, which includes modifications to the metabolic

activation system (S9 fraction) to improve the detection of this class of compounds.[1][6]

2. In Vitro Micronucleus Assay:

This test identifies substances that cause chromosomal damage. It detects both clastogenic

(chromosome-breaking) and aneugenic (chromosome loss or gain) effects by observing the

formation of micronuclei in cultured mammalian cells.[6]

Conclusion
N-nitroso-nifedipine is a potential drug substance-related impurity in nifedipine products.

While its formation is theoretically possible, scientific evidence suggests that its formation may

not be favorable under typical conditions. From a toxicological perspective, the absence of α-

hydrogens in its structure places it in a lower potency category, with a correspondingly higher

acceptable intake limit set by regulatory authorities.

For drug development professionals, a thorough risk assessment is essential. If a risk of N-
nitroso-nifedipine formation is identified, a validated, sensitive, and specific analytical method,

such as LC-MS/MS, must be employed to monitor and control its levels in the drug substance

and final product to ensure compliance with regulatory limits and maintain patient safety. The

information presented in this guide provides a foundational understanding to aid in the risk

assessment and control strategy development for this specific impurity.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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